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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid

CAS No.: 22577-15-7

Cat. No.: B1268298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3-
Allyloxypropionic Acid (C₆H₁₀O₃, Molecular Weight: 130.14 g/mol ), a valuable building block

in organic synthesis and drug discovery. This document details available Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized

experimental protocols for their acquisition.

Summary of Spectral Data
The following tables summarize the key spectral data points for 3-Allyloxypropionic Acid.

Due to the limited availability of publicly accessible, fully characterized spectra for this specific

compound, predicted data and characteristic ranges for analogous functional groups are

provided to guide researchers in their analyses.

¹H NMR (Proton NMR) Spectroscopy
Predicted Chemical Shifts (CDCl₃, 400 MHz)
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Protons
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

-COOH 10.0 - 12.0 Broad Singlet -

-O-CH=CH₂ 5.85 - 6.00 Multiplet -

-O-CH=CH₂ 5.15 - 5.35 Multiplet -

-O-CH₂-CH=CH₂ ~4.05 Doublet of Triplets ~5.7, ~1.5

-O-CH₂-CH₂-COOH ~3.70 Triplet ~6.5

-O-CH₂-CH₂-COOH ~2.65 Triplet ~6.5

¹³C NMR (Carbon NMR) Spectroscopy
Predicted Chemical Shifts (CDCl₃, 100 MHz)

Carbon Chemical Shift (δ, ppm)

-COOH 175 - 180

-O-CH=CH₂ 133 - 135

-O-CH=CH₂ 117 - 119

-O-CH₂-CH=CH₂ 70 - 73

-O-CH₂-CH₂-COOH 65 - 68

-O-CH₂-CH₂-COOH 34 - 37

IR (Infrared) Spectroscopy
Characteristic Absorption Bands (Neat)
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Functional Group Wavenumber (cm⁻¹) Intensity

O-H Stretch (Carboxylic Acid) 3300 - 2500 Broad, Strong

C-H Stretch (sp², =C-H) 3100 - 3000 Medium

C-H Stretch (sp³) 3000 - 2850 Medium

C=O Stretch (Carboxylic Acid) 1760 - 1690 Strong

C=C Stretch (Allyl) ~1645 Medium

C-O Stretch (Ether &

Carboxylic Acid)
1320 - 1000 Strong

Mass Spectrometry (MS)
Key Fragmentation Peaks (Electron Ionization)

Publicly available data indicates the following prominent peaks in the mass spectrum of 3-
Allyloxypropionic Acid.

m/z Relative Intensity Possible Fragment

73 High [C₃H₅O₂]⁺

58 High [C₃H₆O]⁺

57 High [C₃H₅O]⁺ or [C₄H₉]⁺

Experimental Protocols
The following sections describe generalized methodologies for acquiring the spectral data

presented above. Specific instrument parameters may vary.

NMR Spectroscopy
Objective: To determine the proton and carbon framework of 3-Allyloxypropionic Acid.

Methodology:
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Sample Preparation: A solution of 3-Allyloxypropionic Acid is prepared by dissolving

approximately 5-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g.,

Chloroform-d, CDCl₃). Tetramethylsilane (TMS) is typically added as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for data

acquisition.

¹H NMR Acquisition: A standard proton NMR experiment is performed. Key parameters

include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation

delay of 1-5 seconds, and a spectral width covering the expected range of proton chemical

shifts (typically 0-12 ppm).

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment is conducted. A larger

number of scans is usually required due to the lower natural abundance of the ¹³C isotope. A

spectral width of approximately 0-200 ppm is common for organic molecules.

NMR Spectroscopy Experimental Workflow

FTIR Spectroscopy
Objective: To identify the functional groups present in 3-Allyloxypropionic Acid.

Methodology:

Sample Preparation: For a liquid sample like 3-Allyloxypropionic Acid, the analysis is

typically performed "neat" (undiluted). A drop of the neat liquid is placed between two salt

plates (e.g., NaCl or KBr) to create a thin film.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Background Spectrum: A background spectrum of the clean, empty salt plates is recorded to

subtract any atmospheric or instrumental interferences.

Sample Spectrum: The prepared sample is placed in the spectrometer's sample holder, and

the infrared spectrum is recorded. The instrument measures the absorption of infrared

radiation at different wavenumbers.
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Data Processing: The background spectrum is automatically subtracted from the sample

spectrum to yield the final absorbance or transmittance spectrum.

Sample Preparation

Data Acquisition

Data Processing

3-Allyloxypropionic Acid (Neat Liquid) Thin Film Formation

Salt Plates (NaCl or KBr)

Record Sample Spectrum

Place in Spectrometer

FTIR Spectrometer
Record Background Spectrum

Background Subtraction Generate Final Spectrum Peak Analysis

Click to download full resolution via product page

FTIR Spectroscopy Experimental Workflow

Mass Spectrometry (GC-MS)
Objective: To determine the molecular weight and fragmentation pattern of 3-
Allyloxypropionic Acid.

Methodology:

Sample Introduction: The sample is typically introduced into the mass spectrometer via a

Gas Chromatograph (GC) for separation from any impurities. A dilute solution of 3-
Allyloxypropionic Acid in a volatile organic solvent (e.g., dichloromethane or ether) is

injected into the GC.

Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer. Electron Ionization (EI) is a common method, where high-energy electrons
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bombard the molecule, causing it to ionize and fragment.

Mass Analysis: The resulting positively charged fragments are accelerated into a mass

analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio

(m/z).

Detection: A detector records the abundance of each fragment at its specific m/z value,

generating a mass spectrum.
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3-Allyloxypropionic Acid Molecule

Ionization (e.g., Electron Impact)

Molecular Ion [M]⁺
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Mass Spectrum
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Logical Flow of Mass Spectrometry Analysis
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[https://www.benchchem.com/product/b1268298/docs#spectral-data-analysis-of-3-
allyloxypropionic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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